Cas no 2034616-66-3 (N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide)

• Product Name: N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide
• CAS No: 2034616-66-3
• MF: C₁₇H₂₂N₂O₅S₂
• MW: 398.496982097626
• CID: 6212082
• PubChem ID: 122162636
• Update Time: 2025-06-12

N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide
• F6571-4526
• N-(4-(N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)sulfamoyl)-3-methylphenyl)acetamide
• N-[4-[[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]sulfamoyl]-3-methylphenyl]acetamide
• AKOS032469157
• 2034616-66-3
• N-(4-{[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]sulfamoyl}-3-methylphenyl)acetamide

• Inchi： 1S/C17H22N2O5S2/c1-12-9-15(19-13(2)21)3-4-17(12)26(22,23)18-10-16(24-7-6-20)14-5-8-25-11-14/h3-5,8-9,11,16,18,20H,6-7,10H2,1-2H3,(H,19,21)
• InChI Key： KSSFJKFVTCBUPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCC(C1=CSC=C1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 398.09701415g/mol
• Monoisotopic Mass: 398.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 141Ų

Additional information on N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide

Introduction to N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide, a compound with the CAS number 2034616-66-3, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered significant attention in the scientific community due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups, including a thiophen-3-yl moiety, which is known for its role in various biological processes, and a sulfamoyl group, which is often associated with bioactivity in drug design.

The synthesis and characterization of N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide have been subjects of extensive research. The presence of the 2-hydroxyethoxy group adds another layer of complexity to the molecule, influencing its solubility, stability, and interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the use of heterocyclic compounds in drug discovery. The thiophene ring, a prominent feature in N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide, is particularly noteworthy. Studies have demonstrated that thiophene derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of such motifs into drug molecules has led to the identification of several promising candidates that are currently undergoing further investigation.

The sulfamoyl group in this compound is another critical feature that contributes to its pharmacological potential. Sulfonamides are well-documented for their diverse biological effects and have been utilized in the development of antibiotics, diuretics, and anti-inflammatory drugs. The specific arrangement of atoms within the sulfamoyl moiety in N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide may influence its interactions with target proteins, thereby modulating its biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of small molecules like N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide with various biological targets. These computational studies have provided valuable insights into how the structural features of the compound contribute to its bioactivity. For instance, simulations have shown that the hydroxyl group and the thiophene ring can form specific hydrogen bonds and π-stacking interactions with residues on target proteins, which may enhance binding affinity.

The synthesis of N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfamoyl group necessitates careful handling to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thiophene-containing portion of the molecule.

The pharmacological evaluation of N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide has revealed several promising properties. In vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For example, preliminary data suggest that it may interfere with pathways involved in cancer cell proliferation and inflammation. These findings have prompted further investigation into its potential as a therapeutic agent.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing, from preclinical studies to clinical trials. N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide is no exception. Researchers are currently exploring its efficacy and safety profile through various experimental models before moving on to human trials. The integration of high-throughput screening technologies has accelerated the identification of hits like this one, which can then be optimized for better performance.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or inspired by their structures. The thiophene ring found in N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide has been observed in numerous natural products known for their bioactivity. This connection between natural products and synthetic chemistry highlights the importance of exploring diverse chemical spaces for new drug candidates.

In conclusion, N-(4-{2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethylsulfamoyl}-3-methylphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the thiophen-3-yl moiety and sulfamoyl group, make it a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential applications, paving the way for innovative treatments across various medical fields.